Cas no 1820575-67-4 (Methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride)

Methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride structure
1820575-67-4 structure
Product Name:Methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride
CAS No:1820575-67-4
MF:C12H16ClNO3
MW:257.713342666626
MDL:MFCD29907244
CID:5211185
PubChem ID:119056927
Update Time:2025-07-18

Methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride
    • MDL: MFCD29907244
    • Inchi: 1S/C12H15NO3.ClH/c1-16-12(15)11-7-13-6-10(11)8-2-4-9(14)5-3-8;/h2-5,10-11,13-14H,6-7H2,1H3;1H/t10-,11+;/m0./s1
    • InChI Key: NLDWJXSGMJNNNC-VZXYPILPSA-N
    • SMILES: C([C@@H]1CNC[C@H]1C1C=CC(O)=CC=1)(=O)OC.Cl

Methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-224613-0.05g
methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride
1820575-67-4 95.0%
0.05g
$732.0 2025-02-20
Enamine
EN300-224613-0.1g
methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride
1820575-67-4 95.0%
0.1g
$767.0 2025-02-20
Enamine
EN300-224613-0.25g
methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride
1820575-67-4 95.0%
0.25g
$801.0 2025-02-20
Enamine
EN300-224613-0.5g
methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride
1820575-67-4 95.0%
0.5g
$836.0 2025-02-20
Enamine
EN300-224613-1.0g
methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride
1820575-67-4 95.0%
1.0g
$871.0 2025-02-20
Enamine
EN300-224613-2.5g
methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride
1820575-67-4 95.0%
2.5g
$1707.0 2025-02-20
Enamine
EN300-224613-5.0g
methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride
1820575-67-4 95.0%
5.0g
$2525.0 2025-02-20
Enamine
EN300-224613-10.0g
methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride
1820575-67-4 95.0%
10.0g
$3746.0 2025-02-20
Enamine
EN300-224613-1g
methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride, trans
1820575-67-4
1g
$871.0 2023-09-15
Enamine
EN300-224613-5g
methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride, trans
1820575-67-4
5g
$2525.0 2023-09-15

Additional information on Methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride

Recent Advances in the Study of Methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate Hydrochloride (CAS: 1820575-67-4)

Methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride (CAS: 1820575-67-4) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological disorders and metabolic diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and potential clinical applications.

The compound's structural features, including the presence of a hydroxylphenyl group and a carboxylate ester, make it a versatile scaffold for drug development. Recent synthetic approaches have optimized the enantioselective preparation of (3S,4R)-configured pyrrolidine derivatives, ensuring high purity and yield. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to achieve this, as documented in recent publications in journals like Organic Letters and Journal of Medicinal Chemistry.

Pharmacological studies have revealed that Methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride exhibits promising activity as a modulator of neurotransmitter systems. Specifically, it has been investigated for its affinity towards dopamine and serotonin receptors, suggesting potential applications in treating neurodegenerative diseases such as Parkinson's and Alzheimer's. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies.

Additionally, recent research has explored the compound's role in metabolic regulation. Preliminary data indicate that it may influence insulin signaling pathways, making it a candidate for further investigation in diabetes research. These findings were presented at the 2023 International Conference on Chemical Biology, where the compound's dual functionality in neurological and metabolic contexts was a topic of significant discussion.

In conclusion, Methyl (3S,4R)-4-(4-hydroxyphenyl)pyrrolidine-3-carboxylate hydrochloride represents a multifaceted compound with broad therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacokinetic properties for clinical use. The integration of computational modeling and high-throughput screening techniques will likely accelerate its development into a viable drug candidate.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent